Cas no 2680540-19-4 (5-Bromo-2-(piperidin-3-yl)pyridine dihydrochloride)

• Product Name: 5-Bromo-2-(piperidin-3-yl)pyridine dihydrochloride
• CAS No: 2680540-19-4
• MF: C₁₀H₁₅BrCl₂N₂
• MW: 314.049499750137
• MDL: MFCD34183441
• CID: 5457873
• PubChem ID: 165940140
• Update Time: 2025-05-26

5-Bromo-2-(piperidin-3-yl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5057613664
• 5-bromo-2-(piperidin-3-yl)pyridine dihydrochloride
• 2680540-19-4
• EN300-28263508
• 5-Bromo-2-(piperidin-3-yl)pyridine dihydrochloride

• MDL： MFCD34183441
• Inchi： 1S/C10H13BrN2.2ClH/c11-9-3-4-10(13-7-9)8-2-1-5-12-6-8;;/h3-4,7-8,12H,1-2,5-6H2;2*1H
• InChI Key： SDNDNAYLHVJGOA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1CNCCC1.Cl.Cl

Computed Properties

• Exact Mass: 311.97957g/mol
• Monoisotopic Mass: 311.97957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Additional information on 5-Bromo-2-(piperidin-3-yl)pyridine dihydrochloride

Comprehensive Overview of 5-Bromo-2-(piperidin-3-yl)pyridine dihydrochloride (CAS No. 2680540-19-4)

5-Bromo-2-(piperidin-3-yl)pyridine dihydrochloride (CAS No. 2680540-19-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its pyridine and piperidine moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules. The presence of a bromine atom at the 5-position of the pyridine ring enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for heterocyclic compounds like 5-Bromo-2-(piperidin-3-yl)pyridine dihydrochloride has surged due to their versatility in medicinal chemistry. This compound is often explored in the context of central nervous system (CNS) drug development, as the piperidine scaffold is a common feature in many neuroactive agents. Additionally, its dihydrochloride salt form improves solubility, making it more suitable for biological testing. Scientists frequently search for "piperidine derivatives in drug design" or "brominated pyridine applications," reflecting the growing interest in this compound's potential.

The synthesis of 5-Bromo-2-(piperidin-3-yl)pyridine dihydrochloride involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include bromination and subsequent coupling with piperidine derivatives. The compound's purity and stability are critical for its use in high-throughput screening and lead optimization. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for research purposes.

From an industrial perspective, 5-Bromo-2-(piperidin-3-yl)pyridine dihydrochloride is often sourced from specialized chemical suppliers who cater to the pharmaceutical and biotechnology sectors. Its CAS No. 2680540-19-4 serves as a unique identifier, facilitating procurement and regulatory compliance. Companies engaged in custom synthesis or contract research frequently list this compound in their catalogs, highlighting its relevance in modern drug discovery pipelines.

Beyond its pharmaceutical applications, 5-Bromo-2-(piperidin-3-yl)pyridine dihydrochloride is also investigated in material science. Its aromatic and heterocyclic structure contributes to unique electronic properties, making it a candidate for organic semiconductors or ligand design in catalysis. Researchers exploring "pyridine-based materials" or "piperidine in catalysis" often encounter this compound as a building block for advanced materials.

In summary, 5-Bromo-2-(piperidin-3-yl)pyridine dihydrochloride (CAS No. 2680540-19-4) is a multifaceted compound with broad applications in drug discovery, material science, and chemical synthesis. Its unique structural features and reactivity profile continue to inspire innovative research across multiple disciplines. As the scientific community delves deeper into heterocyclic chemistry, this compound remains a key player in the development of next-generation therapeutics and functional materials.